3,3'-Sulfanediyldianiline

• CAS No.: 23808-29-9
• Molecular Formula: C12H12N2S
• Molecular Weight: 216.30 g/mol
• IUPAC Name: 3-(3-aminophenyl)sulfanylaniline
• InChI: InChI=1S/C12H12N2S/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H,13-14H2
• InChI Key: JFEXPVDGVLNUSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC2=CC=CC(=C2)N)N

Description

3,3'-Sulfanediyldianiline, also known as 3,3'-Sulfanediyldianiline, is an organic compound with the molecular formula C_12H_12N_2O_2S_2. It is characterized by the presence of two aniline groups connected by a sulfane bridge. This compound is of interest in various scientific and industrial applications due to its unique chemical properties.

Synthetic Routes and Reaction Conditions:

• Direct Synthesis: The compound can be synthesized by reacting aniline with sulfur in the presence of a suitable catalyst, such as ferric chloride, under controlled temperature and pressure conditions.

• Reductive Amination: Another method involves the reductive amination of dianiline with sulfur-containing reagents, such as thiourea, in the presence of reducing agents like sodium cyanoborohydride.

Industrial Production Methods: In industrial settings, the compound is typically produced through continuous flow processes to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Types of Reactions:

• Oxidation: 3,3'-Sulfanediyldianiline can undergo oxidation reactions to form various oxidized derivatives, such as sulfones and sulfoxides.

• Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

• Substitution: The compound can participate in nucleophilic substitution reactions, where the aniline groups are substituted with other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

• Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are often used.

• Substitution: Nucleophiles such as alkyl halides and amines are used in substitution reactions.

Major Products Formed:

• Oxidation Products: Sulfones and sulfoxides.

• Reduction Products: Reduced amines.

• Substitution Products: Various substituted aniline derivatives.

Scientific Research Applications

3,3'-Sulfanediyldianiline has a wide range of applications in scientific research:

• Chemistry: It is used as a building block in the synthesis of complex organic molecules, including pharmaceuticals and polymers.

• Biology: The compound has been studied for its potential biological activities, such as antimicrobial and antioxidant properties.

• Medicine: It is explored for its use in drug development, particularly in the design of new therapeutic agents.

• Industry: The compound is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3,3'-Sulfanediyldianiline exerts its effects depends on its specific application. For example, in antimicrobial applications, the compound may interact with microbial cell membranes, disrupting their integrity and leading to cell death. The molecular targets and pathways involved can vary, but often include interactions with enzymes or receptors critical to the survival of the microorganism.

Comparison with Similar Compounds

• 4,4'-Diaminodiphenylmethane

• 2,2'-Diaminobenzophenone

• 4,4'-Oxydianiline

• 3,3'-Diaminodiphenylsulfone